Cas no 1806756-41-1 (Methyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806756-41-1
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4840083
• Update Time: 2025-06-11

Methyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H9F4NO4/c1-17-7-5(4-11)3-6(9(16)18-2)15-8(7)19-10(12,13)14/h3H,4H2,1-2H3
• InChI Key： VCEQSGONYHTYNC-UHFFFAOYSA-N
• SMILES： FCC1C=C(C(=O)OC)N=C(C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6

Additional information on Methyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806756-41-1): An Overview

Methyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806756-41-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug development. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and therapeutic potential.

The molecular structure of Methyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate is characterized by the presence of a pyridine ring substituted with a fluoromethyl group, a methoxy group, and a trifluoromethoxy group. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for various chemical and biological studies.

Recent research has focused on the synthesis and characterization of Methyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate. A study published in the Journal of Organic Chemistry reported an efficient synthetic route for this compound using a combination of palladium-catalyzed cross-coupling reactions and selective functional group transformations. The authors highlighted the importance of precise control over reaction conditions to achieve high yields and purity levels.

In terms of biological activity, Methyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate has shown promising results in preliminary studies. A study conducted by a team of researchers at the University of California, San Francisco, investigated the compound's potential as an inhibitor of specific enzymes involved in metabolic pathways. The results indicated that the compound exhibited selective inhibition of these enzymes, suggesting its potential as a lead molecule for the development of new therapeutic agents.

Another area of interest is the use of Methyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate in drug delivery systems. Researchers at the Massachusetts Institute of Technology have explored the compound's ability to enhance the solubility and bioavailability of poorly soluble drugs. Their findings suggest that incorporating this compound into drug formulations can significantly improve the pharmacokinetic properties of the drugs, leading to better therapeutic outcomes.

The safety profile of Methyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate is also an important consideration. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, Methyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806756-41-1) represents a promising molecule with diverse applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an attractive candidate for further investigation and optimization. As research in this area continues to advance, it is likely that new insights and applications will emerge, contributing to the development of innovative therapeutic strategies.